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Compound of Interest

Compound Name: Enfenamic Acid

Cat. No.: B1671287

Application Note: A Proposed HPLC Method for

the Quantification of Enfenamic Acid
Abstract

This document outlines a proposed High-Performance Liquid Chromatography (HPLC) method
for the quantitative analysis of Enfenamic acid. As a specific, validated HPLC method for
Enfenamic acid is not readily available in published literature, this application note provides a
comprehensive, theoretical protocol based on established methods for structurally similar
compounds, such as Mefenamic acid. This guide is intended for researchers, scientists, and
professionals in drug development and quality control who require a starting point for
developing and validating a robust analytical method for Enfenamic acid. The proposed
method utilizes reverse-phase chromatography with UV detection, a common and reliable
technique for the analysis of non-steroidal anti-inflammatory drugs (NSAIDSs).

Introduction

Enfenamic acid, chemically known as 2-(2-phenylethylamino)benzoic acid, is a non-steroidal
anti-inflammatory agent.[1] Accurate and precise quantification of Enfenamic acid is crucial for
pharmacokinetic studies, formulation development, and quality control of pharmaceutical
products. High-Performance Liquid Chromatography (HPLC) is a powerful analytical technique
that offers high resolution, sensitivity, and specificity, making it an ideal choice for the
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determination of active pharmaceutical ingredients (APIs) like Enfenamic acid. This document
presents a proposed HPLC method, which will require validation by the end-user to ensure its
suitability for the intended application.

Proposed HPLC Method

The proposed method is based on reverse-phase HPLC, which is well-suited for separating
moderately polar to nonpolar compounds like Enfenamic acid. The chromatographic
conditions have been selected based on typical parameters used for the analysis of related
anthranilic acid derivatives.

Chromatographic Conditions

A summary of the proposed chromatographic conditions is presented in Table 1.

Parameter Proposed Condition

Column C18,250 mm x 4.6 mm, 5 um

Mobile Phase Acetonitrile : 0.1% Formic Acid in Water (60:40,
vIv)

Flow Rate 1.0 mL/min

Injection Volume 20 pL

Column Temperature 30°C

Detection Wavelength Approximately 285 nm*

Run Time 10 minutes

*Note: The optimal detection wavelength should be experimentally determined by scanning a
standard solution of Enfenamic acid across a UV range (e.g., 200-400 nm) to identify the
wavelength of maximum absorbance (Amax). Literature for the structurally similar Mefenamic
acid suggests a Amax in the range of 280-288 nm.[2][3]

Experimental Protocols
Preparation of Standard Solutions
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e Standard Stock Solution (100 pg/mL):

o

Accurately weigh approximately 10 mg of Enfenamic acid reference standard.

Transfer the standard to a 100 mL volumetric flask.

[¢]

[¢]

Dissolve the standard in the mobile phase and make up to the mark with the mobile
phase.

o

Sonicate for 10 minutes to ensure complete dissolution.
e Working Standard Solutions (5-50 pg/mL):

o Prepare a series of working standard solutions by diluting the stock solution with the
mobile phase to achieve concentrations in the desired calibration range (e.g., 5, 10, 20,
30, 40, and 50 pg/mL).

Sample Preparation (from a hypothetical tablet
formulation)

+ Weigh and finely powder not fewer than 20 tablets.

o Accurately weigh a portion of the powder equivalent to 10 mg of Enfenamic acid and
transfer it to a 100 mL volumetric flask.

o Add approximately 70 mL of the mobile phase and sonicate for 15 minutes to facilitate the
extraction of the drug.

o Make up the volume to 100 mL with the mobile phase and mix well.

« Filter the solution through a 0.45 pum syringe filter, discarding the first few milliliters of the
filtrate.

e The filtered solution is now ready for injection.

Method Validation Recommendations
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The proposed method must be validated in accordance with the International Council for
Harmonisation (ICH) guidelines to ensure its suitability for its intended purpose. The

recommended validation parameters and their typical acceptance criteria are summarized in
Table 2.
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Parameter

Typical Acceptance Criteria

Specificity

The peak for Enfenamic acid should be well-
resolved from any other peaks (e.g., from
excipients or degradation products). Peak purity

should be confirmed.

Linearity

A linear relationship between concentration and
peak area should be established over the
intended range. The correlation coefficient (r?)
should be = 0.999.

Accuracy

The percentage recovery should be within 98-
102% at three different concentration levels
(e.g., 80%, 100%, and 120% of the nominal

concentration).

Precision

- Repeatability (Intra-day): The relative standard
deviation (%RSD) for multiple injections of the
same sample should be < 2%. - Intermediate
Precision (Inter-day): The %RSD for analyses
conducted on different days, by different
analysts, or with different equipment should be <
2%.

Limit of Detection (LOD)

The lowest concentration of the analyte that can
be detected but not necessarily quantified.
Typically determined based on a signal-to-noise

ratio of 3:1.

Limit of Quantification (LOQ)

The lowest concentration of the analyte that can
be determined with acceptable precision and
accuracy. Typically determined based on a

signal-to-noise ratio of 10:1.
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The method's performance should not be

significantly affected by small, deliberate

variations in method parameters such as mobile
Robustness N )

phase composition (£2%), pH (£0.2 units), flow

rate (+0.1 mL/min), and column temperature (2

°Q).

Workflow Diagram

The following diagram illustrates the experimental workflow for the quantification of Enfenamic
acid using the proposed HPLC method.
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Caption: Experimental workflow for Enfenamic acid quantification by HPLC.

Conclusion

This application note provides a detailed, albeit theoretical, HPLC method for the quantification
of Enfenamic acid. The proposed reverse-phase method with UV detection is a practical
starting point for analytical method development. It is imperative that this method is thoroughly
validated by the end-user to demonstrate its performance and reliability for the specific
application. The provided protocols for sample preparation and recommendations for method
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validation serve as a comprehensive guide for researchers and scientists in the pharmaceutical
field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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